4-(Allylamino)-2-[(2,6-dichlorobenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile

• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]-4-phenyl-6-(prop-2-enylamino)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C21H16Cl2N4S/c1-2-11-25-20-15(12-24)19(14-7-4-3-5-8-14)26-21(27-20)28-13-16-17(22)9-6-10-18(16)23/h2-10H,1,11,13H2,(H,25,26,27)
• InChI Key: VAWCFYAVYSGKIH-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=NC(=NC(=C1C#N)C2=CC=CC=C2)SCC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C21H16Cl2N4S
• Molecular Weight: 427.3 g/mol

Description

4-(Allylamino)-2-[(2,6-dichlorobenzyl)sulfanyl]-6-phenyl-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C21H16Cl2N4S and its molecular weight is 427.35. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Investigation and Molecular Docking

• A study conducted by Alzoman et al. (2015) explored the vibrational spectral analysis of a similar compound using FT-IR and FT-Raman spectroscopic techniques. Their research included an analysis of the molecule's stability, charge delocalization, nonlinear optical behavior, and molecular docking. This study suggested potential anti-diabetic properties of the compound (Alzoman et al., 2015).

Synthesis and Structural Analysis

• Stolarczyk et al. (2018) presented the synthesis and crystal structure analysis of novel 4-thiopyrimidine derivatives. This research offers valuable insights into the structural properties and potential applications of these compounds in various scientific domains (Stolarczyk et al., 2018).

Antifolate Inhibitors and Antitumoral Agents

• Research by Gangjee et al. (1996) synthesized novel pyrrolo[2,3-d]pyrimidines as potential inhibitors of thymidylate synthase (TS) and explored their use as antitumor and antibacterial agents. This study provides a comprehensive understanding of the synthesis and potential medical applications of these compounds (Gangjee et al., 1996).

Antibacterial Activity

• A study by Rostamizadeh et al. (2013) focused on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives and their antibacterial activity. This research is crucial for understanding the potential use of these compounds in combating bacterial infections (Rostamizadeh et al., 2013).

Dihydrofolate Reductase Inhibitors

• Al-Wahaibi et al. (2021) described the structural characterization of dihydropyrimidine-5-carbonitrile derivatives as potential dihydrofolate reductase inhibitors. Their findings contribute to the understanding of the structural and inhibitory properties of these compounds (Al-Wahaibi et al., 2021).